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For Researchers, Scientists, and Drug Development Professionals

Core Summary
Pyrene Azide 3 is a specialized biochemical tool that leverages the unique photophysical

properties of the pyrene fluorophore in conjunction with the reactive azide moiety. Although now

discontinued, its functionalities are well-represented by other available pyrene azide

derivatives.[1][2][3] This guide provides an in-depth overview of the core applications of pyrene

azides, focusing on their use as fluorescent probes and for photo-crosslinking to study

molecular interactions in biological systems.

The pyrene moiety is a polycyclic aromatic hydrocarbon known for its strong fluorescence,

which is highly sensitive to the local microenvironment.[4][5] This sensitivity allows for the

probing of changes in polarity and the viscosity of the surrounding medium. A key feature of

pyrene is its ability to form "excimers" (excited-state dimers) when two pyrene molecules are in

close proximity (approximately 10 Å). This results in a characteristic red-shifted emission,

providing a spectroscopic ruler for intramolecular and intermolecular distances.

The azide group provides a versatile handle for two primary applications:

Click Chemistry: The azide group readily participates in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry." This allows for the highly

specific and efficient covalent attachment of the pyrene probe to alkyne-modified

biomolecules.
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Photo-crosslinking: Upon UV irradiation, the aryl azide group is converted into a highly

reactive nitrene intermediate. This nitrene can then form covalent bonds by inserting into C-H

and N-H bonds in neighboring molecules, effectively "capturing" transient interactions.

Pyrene Azide 3, specifically, is a derivative of pyrenebutyric acid and contains a triethylene

glycol linker to enhance its solubility in aqueous solutions, which is beneficial for biochemical

experiments.

Data Presentation
Photophysical and Chemical Properties of Pyrene
Azides
The following table summarizes key quantitative data for pyrene and its azide derivatives. Note

that specific data for the discontinued Pyrene Azide 3 is limited; therefore, data for pyrene and

Pyrene Azide 1 are provided as representative examples.
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Property Value Source

Pyrene Azide 3 (Discontinued)

Molecular Formula C₂₆H₂₈N₄O₃

Molecular Weight 444.53 g/mol

Appearance Yellowish solid

Solubility

Soluble in dichloromethane,

chloroform; moderately soluble

in DMSO, DMF, acetonitrile

Pyrene Azide 1

Molecular Formula C₂₃H₂₂N₄O₃

Molecular Weight 402.45 g/mol

Absorption Maxima (λ_abs)
343, 326, 313, 276, 265, 242,

234 nm

Emission Maxima (λ_em) 377, 397 nm (monomer)

Pyrene (Fluorophore Core)

Molar Extinction Coefficient (ε)
~54,000 cm⁻¹M⁻¹ at 335.2 nm

in cyclohexane

Fluorescence Quantum Yield

(Φ_F)
0.32 in cyclohexane

Excimer Emission
~425-550 nm (centered around

460 nm)
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Workflow.
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Incubate Pyrene Azide 3
with interacting biomolecules
(e.g., Protein A and Protein B)

UV Irradiation
(~254-365 nm)

Step 1

Azide forms highly
reactive Nitrene Intermediate

Step 2

Nitrene reacts with adjacent
C-H or N-H bonds

Step 3

Formation of a stable,
covalently cross-linked complex

Step 4

Analysis of the complex
(e.g., SDS-PAGE, Mass Spectrometry)

Step 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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